Cas no 124623-10-5 (1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE)

• Product Name: 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE
• CAS No: 124623-10-5
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 4564406
• Update Time: 2025-05-25

1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE

• Inchi： 1S/C9H10ClNO/c1-2-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2,11H2,1H3
• InChI Key： YABYXAWZGJPZLH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1N)(=O)CC

Additional information on 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE

Professional Introduction to Compound with CAS No. 124623-10-5 and Product Name: 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE

Compound with the CAS number 124623-10-5 and the product name 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional attributes, has garnered attention due to its potential applications in drug discovery and development. The molecular framework of 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE consists of a propanone core substituted with an amino group at the 2-position and a chloro group at the 4-position of a phenyl ring, which together contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The presence of both an amino and a chloro substituent in the phenyl ring enhances the electrophilic character of the molecule, making it a versatile intermediate in organic synthesis. This feature is particularly valuable in medicinal chemistry, where such intermediates are often employed in the construction of more complex molecules with desired pharmacological activities.

Recent advancements in computational chemistry and molecular modeling have further illuminated the structural features that make 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE a promising candidate for drug development. Studies using density functional theory (DFT) have revealed that the compound exhibits favorable electronic properties, which could be exploited for designing molecules with enhanced binding affinity to biological targets. Additionally, the conformational flexibility imparted by the propanone moiety allows for diverse interactions with proteins and enzymes, suggesting its utility in developing kinase inhibitors or other enzyme-targeted therapies.

In the realm of medicinal biology, 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE has been investigated for its potential role in modulating various biological pathways. Research indicates that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. For instance, studies have suggested that analogs of this molecule could interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, preliminary data suggest that modifications to the propanone group could enhance selectivity against specific isoforms of COX enzymes, thereby reducing side effects associated with non-selective inhibitors.

The pharmacokinetic properties of 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE are also areas of active investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing its therapeutic potential. Metabolic studies have identified key pathways involved in the biotransformation of this molecule, providing insights into possible mechanisms of action and side effects. These findings are being leveraged to design more stable analogs with improved pharmacokinetic profiles.

Another exciting aspect of 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-ONE is its potential application in combination therapies. The structural features that make it a useful intermediate can be exploited to create molecules that act synergistically with existing drugs. For example, recent studies have explored the possibility of using derivatives of this compound in combination with chemotherapeutic agents to enhance their efficacy while minimizing toxicity. This approach holds promise for developing more effective treatment strategies for complex diseases such as cancer.

The role of 1-(2-AMINO-4-CHLOROPHENYL)PROPAN-1-OONE in drug discovery is further underscored by its versatility as a building block for more complex scaffolds. Medicinal chemists have utilized this compound to synthesize novel molecules with diverse biological activities. By modifying various functional groups within its structure, researchers have generated libraries of compounds that can be screened for therapeutic potential. This strategy has led to several promising candidates that are currently undergoing further investigation.

The future directions for research on 1-(2-Amino)-4-ChloroPhenyl)-Propanone derivatives are multifaceted and exciting. Advances in synthetic methodologies will continue to expand the chemical space available for drug design, enabling the creation of more sophisticated molecules with tailored properties. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be crucial for accelerating the discovery process.

In conclusion, 124623–10–5 is not just another chemical entity but a cornerstone molecule that exemplifies innovation at the intersection of chemistry and medicine. Its unique structural features make it a valuable tool for researchers striving to develop new treatments for various diseases. As our understanding deepens and technologies evolve, 124623–10–5 will undoubtedly continue to play a pivotal role in shaping the future landscape of pharmaceutical research and development.